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Compound Focus: 2-Hexenedinitrile

CAS No.: 13042-02-9

Cat. No.: S1508165

Get Quote

Chemical Profile: 2-Hexenedinitrile

The table below summarizes the key identifiers and properties of 2-hexenedinitrile (CAS 13042-02-9) for

quick reference [1] [2] [3].

Property Description

IUPAC Name hex-2-enedinitrile [1] [2]

Other Names 1,4-Dicyano-1-butene; Dihydromucodinitrile; alpha-Hydromucononitrile [1] [2] [3]

Molecular
Formula

C₆H₆N₂ [1] [2] [3]

Molecular Weight 106.12 - 106.13 g/mol [1] [3]

Physical
Description

Colorless liquid with a faint odor [1]

Major
Applications

Monomer for nylon-6,6 production; intermediate in dye, pharmaceutical, and
agricultural product synthesis [1]

Safety and Handling Guidelines
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Proper handling is crucial as 2-hexenedinitrile is flammable and can cause skin and eye irritation [1]. The

table below outlines its hazard information and safe handling practices based on the retrieved safety data [1]

[3].

Aspect Details

Hazard Statements
(GHS)

H319: Causes serious eye irritation. H302: Harmful if swallowed [3].

Precautionary
Statements

P264: Wash thoroughly after handling. P280: Wear protective gloves/eye
protection. P305+P351+P338: IF IN EYES: Rinse cautiously with water for

several minutes. Remove contact lenses if present and easy to do. Continue
rinsing [3].

Personal Protective
Equipment (PPE)

Wear dust mask (N95 type in US), safety goggles, and gloves [4].

Storage Information not specified in search results. General best practices for
flammable liquids should be followed.

Troubleshooting Guide & FAQs

Here are solutions to common issues and key questions for researchers:

Problem: Unexpected decrease in reagent purity or yield during reactions.

Possible Cause: Thermal decomposition.
Solution: The melting point of 2-hexenedinitrile is reported as 74 °C when in ethanol
solution [1] [3]. This suggests the compound may be sensitive to elevated temperatures.
Avoid exposing it to high temperatures during processes like distillation or concentration.

Conduct reactions at the lowest practical temperature and monitor closely.

Problem: Chemical instability during storage.

Possible Cause: Interaction with air, moisture, or light.
Solution: As specific storage conditions are not provided in the search results, adhere to

general best practices for stable organic liquids:
Store in a tightly sealed, air-tight container.
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Use amber glass or store in a dark place to protect from light.

Keep in a cool, well-ventilated area, away from heat and ignition sources.
Consider using an inert gas blanket (e.g., nitrogen or argon) for long-term storage to

prevent oxidation.

FAQ: What is the flash point of 2-hexenedinitrile?

Answer: The flash point is reported as 151.6°C [1]. This confirms it is a flammable liquid and

must be handled away from open flames and hot surfaces.

FAQ: Where can I purchase this compound for research?

Answer: Suppliers like Sigma-Aldrich list 2-hexenedinitrile. A 250mg quantity is priced at

approximately $179 [3].

Experimental Workflow for Handling

The following diagram outlines a logical workflow for handling 2-hexenedinitrile in a laboratory setting,

based on the information gathered.
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Start: Plan Experiment

Review SDS and Hazard Statements

Don Appropriate PPE:
Gloves, Eye Protection

Prepare Work Area:
Well-ventilated (e.g., Fume Hood)

Weigh/Measure Compound

Conduct Reaction at
Lowest Practical Temperature

Store Properly:
Cool, Dark, Sealed Container

End: Dispose of Waste

Click to download full resolution via product page

Important Limitations and Next Steps
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Please be aware that the search results provide limited specific data on decomposition mechanisms or

long-term stability. The information on thermal sensitivity is inferred from its melting point in solution.

For more advanced experimentation, I suggest you:

Consult Specialized Literature: Search for papers on the catalytic dimerization of acrylonitrile (a
synthesis route for dicyanobutenes) for insights into reaction conditions and stability [1].

Perform Rigorous Stability Testing: Conduct your own thermogravimetric analysis (TGA) and
differential scanning calorimetry (DSC) to understand the decomposition profile.

Contact Suppliers: Reach out to chemical suppliers like Sigma-Aldrich directly for any additional
technical bulletins or safety data they may have [3].

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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